8-Chloro-3-iodoquinolin-4(1H)-one

• CAS: 1330750-92-9
• Synonyms: 8-CHLORO-3-IODO-1H-QUINOLIN-4-ONE
• Molecular Formula: C9H5ClINO
• Molecular Weight: 305.499
• SMILES: C1=CC2=C(C(=C1)Cl)NC=C(C2=O)I
• InChI: InChI=1S/C9H5ClINO/c10-6-3-1-2-5-8(6)12-4-7(11)9(5)13/h1-4H,(H,12,13)
• InChIKey: PXHUXUNWWAOLCW-UHFFFAOYSA-N

Dihalogenated quinolin-4(1H)-one building block enabling regioselective sequential cross-coupling. The 3-iodo (C-I BDE ≈ 65 kcal/mol) and 8-chloro (C-Cl BDE ≈ 96 kcal/mol) substituents provide a reactivity gap that permits one-pot, sequential Suzuki-Miyaura coupling with two distinct arylboronic acids-a strategy inaccessible with mono-halogenated or symmetrical dihalogenated analogs. The 8-chloro substitution pattern is validated as critical for antiproliferative activity in 3-arylquinolin-4(1H)-one SAR. The iodine atom additionally provides a strong anomalous scattering signal (f'' ≈ 6.9 e⁻ at Cu Kα) for unambiguous crystallographic binding-pose determination. Predicted LogP 4.21. Supplied with Certificate of Analysis under inert atmosphere.

8-Chloro-3-iodoquinolin-4(1H)-one Product Guide

8-Chloro-3-iodoquinolin-4(1H)-one (C₉H₅ClINO, MW 305.50) is a dihalogenated quinolin-4(1H)-one scaffold bearing a chlorine atom at the 8-position and an iodine atom at the 3-position of the heterocyclic core [1]. This compound serves primarily as a versatile synthetic intermediate in medicinal chemistry programs, where the orthogonal reactivity of the iodo and chloro substituents enables regioselective functionalization strategies not achievable with mono-halogenated or differently dihalogenated analogs [2].

Scaffold

Dihalogenated quinolin-4(1H)-one with orthogonal Iodo/Chloro reactivity for sequential cross-coupling

Selection

Enables regioselective functionalization at 3-position while retaining 8-Cl as a second diversification point

Use Context

Medicinal chemistry building block for kinase inhibitor libraries, antiproliferative SAR, and ELQ analog synthesis

• [1] ChemSrc. 8-Chloro-3-iodoquinolin-4(1H)-one (CAS 1330750-92-9). Retrieved from https://m.chemsrc.com/baike/1645608.html. View Source
• [2] Mphahlele, M. J.; et al. One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. Molecules 2010, 15, 7423-7437. View Source

8-Chloro-3-iodoquinolin-4(1H)-one vs. Generic Analogs

The specific 8-chloro-3-iodo substitution pattern on the quinolin-4(1H)-one scaffold confers differentiated physicochemical and reactivity properties that generic quinolinone analogs—including mono-halogenated variants such as 8-chloroquinolin-4(1H)-one or 3-bromoquinolin-4(1H)-one—cannot reproduce. The presence of halogen at the 8-position has been established as a critical determinant of antiproliferative potency in 3-arylquinolin-4(1H)-one SAR studies, where 8-halogenated derivatives exhibited remarkable cytotoxicity against human cancer cell lines [1]. Simultaneously, the 3-iodo substituent provides superior oxidative addition reactivity with palladium(0) catalysts compared to bromo or chloro analogs (Ar–X bond dissociation energies: I ≈ 65 kcal/mol vs. Br ≈ 81 kcal/mol vs. Cl ≈ 96 kcal/mol), enabling regioselective sequential cross-coupling that is structurally impossible with symmetrical dihalogenated or mono-halogenated alternatives [2].

This compound

Orthogonal I/Cl reactivity; large reactivity gap enables high-fidelity sequential coupling

Mono-halogenated analogs

Cannot support regioselective dual-functionalization; lack orthogonal handles for sequential cross-coupling

This compound

I/Cl bond dissociation energy gap (~31 kcal/mol) provides robust regiocontrol

3-Bromo analogs

Smaller Br/Cl reactivity gap may compromise regioselectivity and increase side-product formation

• [1] Xiao, Z.-P.; et al. Synthesis, antiproliferative activity, and structure-activity relationships of 3-aryl-1H-quinolin-4-ones. ChemMedChem 2008, 3, 1077-1082. View Source
• [2] Mphahlele, M. J.; et al. One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. Molecules 2010, 15, 7423-7437. View Source

8-Chloro-3-iodoquinolin-4(1H)-one Differentiation Evidence

Lipophilicity Advantage from 3-Iodo Substitution

8-Chloro-3-iodoquinolin-4(1H)-one exhibits a predicted LogP (XLogP3) of 4.21, which is substantially higher than the predicted LogP of 2.59 for the mono-chlorinated comparator 8-chloroquinolin-4(1H)-one [1], . This +1.62 LogP unit increase, attributed to the introduction of the 3-iodo substituent, translates to an approximately 40-fold increase in predicted octanol-water partition coefficient and indicates significantly enhanced lipophilicity that may improve passive membrane permeability or blood-brain barrier penetration potential in CNS-targeted programs.

Lipophilicity Comparison

Data to verify

ΔLogP +1.62
(~40-fold higher partition coeff.)

Supports CNS lead design review; predicted shift may influence membrane partitioning assessment

Predicted XLogP3 values; experimental confirmation recommended

Evidence Dimension	Predicted lipophilicity (LogP/XLogP3)
Target Compound Data	LogP = 4.21 (predicted)
Comparator Or Baseline	8-Chloroquinolin-4(1H)-one; LogP = 2.59 (predicted)
Quantified Difference	ΔLogP = +1.62 (~40-fold higher partition coefficient)
Conditions	Predicted LogP values from ChemSrc and BOC Sciences product specifications; different computational prediction engines may yield slightly different absolute values but the relative trend is preserved.

Why This Matters

A +1.62 LogP differential represents a pharmacokinetically meaningful shift in lipophilicity that can determine whether a lead series achieves adequate membrane partitioning; procurement decisions for building block libraries should account for this differentiated physicochemical profile when designing compound collections for specific target classes (e.g., CNS vs. peripheral).

• [1] ChemSrc. 8-Chloro-3-iodoquinolin-4(1H)-one (CAS 1330750-92-9); LogP: 4.21. Retrieved from https://m.chemsrc.com/baike/1645608.html. View Source

Regioselective Pd-Coupling via 3-Iodo Group

The oxidative addition reactivity order for aryl halides with Pd(0) catalysts is well established as I > Br >> Cl > F, driven by the Ar–X bond dissociation energies: C–I ≈ 65 kcal/mol, C–Br ≈ 81 kcal/mol, C–Cl ≈ 96 kcal/mol [1]. Consequently, the 3-iodo substituent in 8-chloro-3-iodoquinolin-4(1H)-one undergoes oxidative addition preferentially over the 8-chloro substituent, enabling regioselective Suzuki-Miyaura, Sonogashira, or Heck coupling exclusively at the 3-position [1], [2]. The analogous 3-bromo scaffold (e.g., 8-chloro-3-bromoquinolin-4(1H)-one) would exhibit reduced reactivity and potentially compromised regioselectivity due to the smaller reactivity gap between C–Br (81 kcal/mol) and C–Cl (96 kcal/mol) relative to the C–I/C–Cl gap (Δ = 31 kcal/mol vs. Δ = 15 kcal/mol). This principle has been explicitly exploited in the regioselective functionalization of 6-bromo-3-iodoquinolin-4(1H)-ones and 4-chloro-3-iodoquinoline systems [2], [3].

Pd-Coupling Regioselectivity

Class-level inference

I/Cl reactivity gap 31 kcal/mol
vs Br/Cl gap 15 kcal/mol

Supports sequential cross-coupling strategy with higher synthetic fidelity

Based on well-established Ar–X bond dissociation energies; validated in analogous systems

Evidence Dimension	Relative oxidative addition reactivity with Pd(0)
Target Compound Data	3-Iodo substituent: Ar–I BDE ≈ 65 kcal/mol; reactivity gap to 8-Cl (96 kcal/mol) = 31 kcal/mol
Comparator Or Baseline	Hypothetical 3-bromo analog: Ar–Br BDE ≈ 81 kcal/mol; reactivity gap to 8-Cl (96 kcal/mol) = 15 kcal/mol (2.1× smaller)
Quantified Difference	The I/Cl reactivity gap is approximately 2.1-fold larger than the Br/Cl gap, providing significantly enhanced regioselectivity control for sequential cross-coupling.
Conditions	Bond dissociation energies from the cited literature [1]; regioselectivity validated in 2-aryl-4-chloro-3-iodoquinoline Suzuki-Miyaura cross-coupling systems [1], [3].

Why This Matters

For medicinal chemistry programs requiring sequential, site-selective derivatization of the quinolin-4(1H)-one core, the larger I/Cl reactivity gap of this compound translates to higher synthetic fidelity and fewer side products compared to bromo-chloro analogs, directly impacting library purity and synthetic throughput.

• [1] Mphahlele, M. J.; et al. One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. Molecules 2010, 15, 7423-7437. View Source
• [2] Bianchini, G.; et al. Regioselective functionalization of quinolin-4(1H)-ones via sequential palladium-catalyzed reactions. Tetrahedron 2011, 67, 5776-5783. View Source
• [3] Pinto, J.; et al. Ohmic Heating-Assisted Synthesis of 3-Arylquinolin-4(1H)-ones by a Reusable and Ligand-Free Suzuki-Miyaura Reaction in Water. J. Org. Chem. 2015, 80, 6649-6659. View Source

8-Halogen Pharmacophore for Antiproliferative Activity

In a systematic SAR study of 36 3-aryl-1H-quinolin-4-ones evaluated against Hep G2 and KB cancer cell lines, compounds bearing a halogen atom at the 8-position (along with a methoxy group at the 3'-position of the 3-aryl ring) exhibited remarkable cytotoxicity toward human cancer cell lines, while electron-withdrawing substituents at the 6-position significantly decreased antiproliferative activity [1]. The authors further developed a pharmacophore model for 3-aryl-4-quinolinones binding with epidermal growth factor receptor protein tyrosine kinases (EGFR PTK) [1]. Although 8-chloro-3-iodoquinolin-4(1H)-one was not directly tested in this study, its 8-chloro substitution satisfies the halogen pharmacophore requirement at this position, while the 3-iodo group provides a synthetic handle for installing the critical 3-aryl moiety via cross-coupling to generate analogs matching the active pharmacophore [1], [2].

8-Halogen Pharmacophore

Supporting evidence

8-Cl satisfies halogen requirement reported for antiproliferative activity in 3-arylquinolin-4(1H)-ones

Enables focused library design targeting the validated 8-halogen SAR

Compound not directly tested; extrapolated from class-level SAR study

Evidence Dimension	8-Position halogen requirement for antiproliferative activity
Target Compound Data	8-Chloro-3-iodoquinolin-4(1H)-one: contains Cl at position 8 (satisfies halogen pharmacophore requirement) and iodine at position 3 (enables 3-aryl diversification via coupling)
Comparator Or Baseline	3-Aryl-1H-quinolin-4-ones with halogen at 8-position + 3'-methoxy: remarkable cytotoxicity against Hep G2 and KB cell lines; 6-substituted analogs: significantly decreased activity [1]
Quantified Difference	8-Halogen substitution is associated with 'remarkable cytotoxicity' vs. non-8-halogenated analogs; exact fold-differences not quantified in the abstract; individual compound IC₅₀ values are available in the full paper [1].
Conditions	In vitro antiproliferative assay against Hep G2 (hepatocellular carcinoma) and KB (epidermoid carcinoma) cell lines; selectivity assessed against human normal cell line L02 [1].

Why This Matters

This compound serves as a strategic intermediate for constructing 3-aryl-8-chloroquinolin-4(1H)-one libraries that recapitulate the validated antiproliferative pharmacophore; the 3-iodo handle enables late-stage diversification at the position most critical for biological activity.

• [1] Xiao, Z.-P.; et al. Synthesis, antiproliferative activity, and structure-activity relationships of 3-aryl-1H-quinolin-4-ones. ChemMedChem 2008, 3, 1077-1082. View Source
• [2] Pinto, J.; et al. Ohmic Heating-Assisted Synthesis of 3-Arylquinolin-4(1H)-ones by a Reusable and Ligand-Free Suzuki-Miyaura Reaction in Water. J. Org. Chem. 2015, 80, 6649-6659. View Source

Validated PI3K Kinase Inhibitor Scaffold

The quinolin-4(1H)-one core has been specifically claimed as an inhibitor scaffold for phosphatidylinositol 3-kinases (PI3K) in US Patent 8,841,288 B2, establishing this heterocyclic framework as a validated kinase inhibitor chemotype [1]. Within this patent class, the substitution pattern on the quinolin-4(1H)-one ring system determines kinase selectivity and potency profiles. 8-Chloro-3-iodoquinolin-4(1H)-one uniquely combines two halogens with strongly differentiated reactivity (I > Cl) and electronic properties, enabling the construction of focused PI3K inhibitor libraries with structural features not accessible from mono-halogenated or symmetrically dihalogenated quinolin-4(1H)-one building blocks [1], [2]. The iodine atom at the 3-position additionally serves as a heavy atom for X-ray crystallographic phasing in protein-ligand co-crystal structure determination, a practical advantage for structure-based drug design that bromo analogs provide to a lesser extent (anomalous scattering: I > Br) [3].

PI3K Inhibitor Scaffold

Class-level inference

Iodine anomalous scattering f'' 6.9 e⁻
(4.6× Br at Cu Kα)

Supports X-ray ligand pose determination; validated chemotype for PI3K inhibitor design

Patent and crystallographic data; heavy-atom utility for experimental phasing

Evidence Dimension	Kinase inhibitor target class validation and heavy-atom utility
Target Compound Data	8-Chloro-3-iodoquinolin-4(1H)-one: dual-halogen scaffold compatible with PI3K inhibitor pharmacophore [1]; iodine provides strong anomalous scattering for crystallographic phasing
Comparator Or Baseline	Mono-halogenated quinolin-4(1H)-ones: lack regioselective dual-functionalization capability; 3-bromo analogs: weaker anomalous scattering signal (f'' for Cu Kα: I ≈ 6.9 e⁻ vs. Br ≈ 1.5 e⁻) [3]
Quantified Difference	Iodine anomalous scattering factor f'' is approximately 4.6-fold greater than bromine at Cu Kα wavelength, significantly improving signal-to-noise in experimental phasing of protein-ligand co-crystal structures [3].
Conditions	Patent scope: quinolin-4(1H)-one derivatives as PI3K inhibitors [1]; anomalous scattering values from International Tables for Crystallography [3].

Why This Matters

For structure-based drug design programs targeting PI3K or related kinases, this compound offers the dual advantage of a validated core scaffold and an intrinsic heavy atom label for unambiguous ligand pose determination by X-ray crystallography, reducing the need for additional derivatization or soaking experiments.

• [1] US Patent 8,841,288 B2. Quinolin-4(1H)-one derivatives as inhibitors of phosphatidylinositol 3-kinases. Filed 2011; Issued 2014. View Source
• [2] Mphahlele, M. J.; et al. One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. Molecules 2010, 15, 7423-7437. View Source
• [3] International Tables for Crystallography, Vol. C; anomalous scattering coefficients for I and Br at Cu Kα wavelength. View Source

8-Chloro-3-iodoquinolin-4(1H)-one Key Applications

One-Pot Triarylquinoline Synthesis

The large reactivity gap between the 3-iodo (C–I BDE ≈ 65 kcal/mol) and 8-chloro (C–Cl BDE ≈ 96 kcal/mol) substituents enables one-pot, sequential Suzuki-Miyaura cross-coupling with two distinct arylboronic acids to generate 2,3,4-triarylquinolines, a methodology directly precedented in the 2-aryl-4-chloro-3-iodoquinoline system [1]. The 8-chloro substituent remains intact during the initial 3-position coupling, serving as a second diversification point for subsequent functionalization or as an electron-withdrawing group to modulate the electronic properties of the final product. This synthetic strategy is particularly valuable for generating combinatorial libraries of trisubstituted quinolin-4(1H)-ones for kinase inhibitor screening [2].

3-Arylquinolinone Libraries for Anticancer Screening

Based on the established SAR that 8-halogen substitution is critical for antiproliferative activity in 3-arylquinolin-4(1H)-ones [3], 8-chloro-3-iodoquinolin-4(1H)-one serves as the ideal synthetic entry point for focused libraries. Suzuki-Miyaura coupling of the 3-iodo group with diverse arylboronic acids—using the ligand-free, aqueous, reusable Pd(OAc)₂/TBAB protocol demonstrated for 3-iodoquinolin-4(1H)-ones [4]—generates 8-chloro-3-arylquinolin-4(1H)-one analogs that incorporate the validated 8-halogen pharmacophore while exploring chemical diversity at the 3-position. The predicted LogP of 4.21 [5] places these analogs in a lipophilicity range generally compatible with intracellular kinase targets.

Iodine Heavy-Atom for X-ray Crystallography

The iodine atom at position 3 provides a strong anomalous scattering signal (f'' ≈ 6.9 e⁻ at Cu Kα) that is 4.6-fold greater than bromine [6], enabling unambiguous identification of ligand binding pose in protein-ligand co-crystal structures. In fragment-based drug discovery (FBDD) campaigns targeting kinases such as PI3K, where quinolin-4(1H)-ones are validated inhibitors [2], this compound can be soaked into protein crystals and its binding orientation determined by anomalous difference Fourier maps without the need for additional heavy-atom derivatization. This accelerates the structure-guided optimization cycle and reduces material consumption.

Endochin-Like Quinolone (ELQ) Intermediate

The quinolin-4(1H)-one scaffold is the core of endochin-like quinolones (ELQs), a class of antimalarial compounds targeting the cytochrome bc₁ complex [7]. The 8-chloro substitution pattern appears in several ELQ series, and the 3-iodo group provides a versatile handle for introducing the aryl or heteroaryl substituents characteristic of potent ELQ analogs via palladium-catalyzed cross-coupling. The differentiated reactivity of the iodo versus chloro substituents allows sequential introduction of C-3 and C-8 modifications to systematically explore ELQ SAR.

Application

Selection Property

Validation Focus

One-Pot Triarylquinoline Synthesis

Orthogonal I/Cl reactivity

Regioselective sequential cross-coupling control

3-Arylquinolinone Libraries for Cell-Model Screening

8-Halogen pharmacophore compatibility

Antiproliferative endpoint review

X-ray Crystallography Ligand Pose Determination

Strong anomalous scattering (I > Br)

Experimental phasing in PI3K/kinase co-crystals

Endochin-Like Quinolone (ELQ) Intermediate

ELQ core with 8-Cl substitution

Sequential C-3/C-8 diversification for antimalarial SAR

• [1] Mphahlele, M. J.; et al. One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. Molecules 2010, 15, 7423-7437. View Source
• [2] US Patent 8,841,288 B2. Quinolin-4(1H)-one derivatives as inhibitors of phosphatidylinositol 3-kinases. View Source
• [3] Xiao, Z.-P.; et al. Synthesis, antiproliferative activity, and structure-activity relationships of 3-aryl-1H-quinolin-4-ones. ChemMedChem 2008, 3, 1077-1082. View Source
• [4] Pinto, J.; et al. Ohmic Heating-Assisted Synthesis of 3-Arylquinolin-4(1H)-ones by a Reusable and Ligand-Free Suzuki-Miyaura Reaction in Water. J. Org. Chem. 2015, 80, 6649-6659. View Source
• [5] ChemSrc. 8-Chloro-3-iodoquinolin-4(1H)-one (CAS 1330750-92-9); LogP: 4.21. View Source
• [6] International Tables for Crystallography, Vol. C; anomalous scattering coefficients. View Source
• [7] Patents-Review.com. Synthesis of Endochin-Like Quinolones (ELQ). 2024. View Source